Cas no 133511-37-2 (2-(1S)-1-aminoethylphenol)

• Product Name: 2-(1S)-1-aminoethylphenol
• CAS No: 133511-37-2
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD06761854
• CID: 135783
• PubChem ID: 11137226
• Update Time: 2024-11-02

2-(1S)-1-aminoethylphenol Chemical and Physical Properties

Names and Identifiers

• (S)-2-(1-Aminoethyl)phenol
• (S)-1-(2-Hydroxyphenyl)ethylamine
• PHENOL, 2-[(1S)-1-AMINOETHYL]-
• 2-(1,1-Dioxidothiomorpholino)-3-phenylpropanoic acid
• 2-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-3-phenylpropanoic acid
• 2-[(1S)-1-aminoethyl]phenol
• AC1MCBY2
• ANW-55873
• CTK8B7005
• HMS2634I04
• 2-[(1S)-1-aMinoethyl]-
• MFCD06761854
• 133511-37-2
• AKOS017364256
• 2-[(S)-1-Aminoethyl]phenol
• SCHEMBL7677412
• BS-53192
• CS-0004264
• (S)-2-(1-Amino-ethyl)-phenol
• EN300-344483
• Phenol,2-[(1S)-1-aminoethyl]-
• 2-(1S)-1-aminoethylphenol
• G74158

• MDL： MFCD06761854
• Inchi： 1S/C8H11NO/c1-6(9)7-4-2-3-5-8(7)10/h2-6,10H,9H2,1H3/t6-/m0/s1
• InChI Key： ZWKWKJWRIYGQFD-LURJTMIESA-N
• SMILES： OC1C=CC=CC=1[C@H](C)N

Computed Properties

• Exact Mass: 137.08413
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids